thromboxane B2
thromboxane B2
A stable, physiologically active compound formed in vivo from the prostaglandin endoperoxides. It is important in the platelet-release reaction (release of ADP and serotonin).
Brand Name:
Vulcanchem
CAS No.:
54397-85-2
VCID:
VC21124174
InChI:
InChI=1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24)
SMILES:
CCCCCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
Molecular Formula:
C20H34O6
Molecular Weight:
370.5 g/mol
thromboxane B2
CAS No.: 54397-85-2
Cat. No.: VC21124174
Molecular Formula: C20H34O6
Molecular Weight: 370.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A stable, physiologically active compound formed in vivo from the prostaglandin endoperoxides. It is important in the platelet-release reaction (release of ADP and serotonin). |
|---|---|
| CAS No. | 54397-85-2 |
| Molecular Formula | C20H34O6 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | 7-[4,6-dihydroxy-2-(3-hydroxyoct-1-enyl)oxan-3-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24) |
| Standard InChI Key | XNRNNGPBEPRNAR-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC(O1)O)O)C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O |
| Appearance | Assay:≥99%A crystalline solid |
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